Cas no 958300-06-6 (Pgitc)

• Product Name: Pgitc
• CAS No: 958300-06-6
• MF: C₂₇H₄₃NO₉S
• MW: 557.696627855301
• CID: 2852930
• PubChem ID: 16212932
• Update Time: 2025-04-21

Pgitc Chemical and Physical Properties

Names and Identifiers

• [(2R,3R,4S,5R,6R)-3,4,5-tris(2,2-dimethylpropanoyloxy)-6-isothiocyanatooxan-2-yl]methyl 2,2-dimethylpropanoate
• DTXSID90583736
• 2,3,4,6-Tetra-O-pivaloyl-
• 2,3,4,6-Tetra-O-pivaloyl- beta -D-glucopyranosyl isothiocyanate
• W-201313
• 2,3,4,6-Tetra-O-pivaloyl-b-D-galactopyranosyl isothiocyanate
• 2,3,4,6-Tetrakis-O-(2,2-dimethylpropanoyl)-N-(sulfanylidenemethylidene)-beta-D-glucopyranosylamine
• A-D-glucopyranosyl isothiocyanate
• 2,3,4,6-Tetra-O-pivaloyl-beta-D-glucopyranosyl isothiocyanate, for chiral derivatization, >=95.0% (HPLC)
• 958300-06-6
• PGITC
• Pgitc

• Inchi： 1S/C27H43NO9S/c1-24(2,3)20(29)33-13-15-16(35-21(30)25(4,5)6)17(36-22(31)26(7,8)9)18(19(34-15)28-14-38)37-23(32)27(10,11)12/h15-19H,13H2,1-12H3/t15-,16-,17+,18-,19-/m1/s1
• InChI Key： QCEYERYMOHEQHK-UJWQCDCRSA-N
• SMILES： S=C=N[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C(C)(C)C)=O)O1)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 557.26585312g/mol
• Monoisotopic Mass: 557.26585312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 14
• Complexity: 944
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 159Ų

Pgitc Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：3-10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives